2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride
Overview
Description
“2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride” is a chemical compound with the CAS number 663941-75-1 . It is related to other compounds such as “2-(4-Bromopyrazol-1-yl)ethanol” and "N-Benzyl-2-(1H-pyrazol-4-yl)ethanamine hydrochloride" .
Chemical Reactions Analysis
The specific chemical reactions involving “2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride” are not detailed in the search results. More research may be needed to fully understand its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride” are not fully detailed in the search results. It is known that the compound is a solid .Scientific Research Applications
Synthesis of Imidazole Containing Compounds
Imidazole is a five-membered heterocyclic moiety that possesses a broad range of chemical and biological properties . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . 2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride can be used as a starting material in the synthesis of these compounds.
Synthesis of Pyrazole Derivatives
Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms and three carbon atoms . Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . 2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride can be used in the synthesis of pyrazole derivatives.
Synthesis of 1,4’-Bipyrazoles
1,4’-Bipyrazoles are a class of compounds that can be synthesized using 2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride as a starting material .
Synthesis of Pharmaceutical Compounds
2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride can be used in the synthesis of various pharmaceutical and biologically active compounds, including inhibitors .
Antileishmanial and Antimalarial Evaluation
Some compounds synthesized using 2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride have shown potent in vitro antipromastigote activity .
Molecular Simulation Studies
Molecular simulation studies have been performed to justify the potent in vitro antipromastigote activity of compounds synthesized using 2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride .
Safety and Hazards
properties
IUPAC Name |
2-(4-bromopyrazol-1-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8BrN3.ClH/c6-5-3-8-9(4-5)2-1-7;/h3-4H,1-2,7H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKCIQMFLKWZJOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CCN)Br.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.50 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Bromo-1h-pyrazol-1-yl)ethanamine hydrochloride | |
CAS RN |
663941-75-1 |
Source
|
| Record name | 1H-Pyrazole-1-ethanamine, 4-bromo-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=663941-75-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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